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Compound of Interest

Compound Name: Cyclobutylboronic acid

Cat. No.: B1355232

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
cyclobutylboronic acid (CAS No. 849052-26-2). The following sections detail the compound's
hazard profile, proper handling and storage procedures, emergency response measures, and
physical and chemical properties to ensure its safe and effective use in research and
development settings.

Hazard Identification and Classification

Cyclobutylboronic acid is classified as a hazardous substance. The following table
summarizes its GHS classification.

GHS Classification Hazard Statement
Skin Irritation (Category 2) H315: Causes skin irritation
Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure ] o
] H335: May cause respiratory irritation
(Category 3), Respiratory system

Signal Word: Warning

Hazard Pictogram:
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Physical and Chemical Properties

A summary of the key physical and chemical properties of cyclobutylboronic acid is provided

below.

Property Value Reference
Molecular Formula C4HoBO:2 [1][2]
Molecular Weight 99.92 g/mol [2]
Appearance Solid [3]

Melting Point 118-123 °C [3]

Storage Temperature 2-8°C [3]

SMILES OB(C1CCC1)0 [2]

MIUALDDWOKMYDA-
InChl Key [1]
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Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with
cyclobutylboronic acid.

Handling:

e Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Use in a well-ventilated area.[4][5]

Wear appropriate personal protective equipment (PPE).[4][6]

Do not eat, drink, or smoke when using this product.[5]
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e Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container.[5][6]

Keep in a dry and well-ventilated place.[5][6]

Store at 2-8°C.[3][4]

Store under an inert atmosphere.[4][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling
cyclobutylboronic acid.

Researcher/Scientist Handling
Cyclobutylboronic Acid

Personal Protgctive Equipment (PPE) v
Hand Protection Respiratory Protection Protective Clothing
(Chemical-resistant gloves) (NIOSH approved respirator for dusts) (Lab coat)

\ 4

Eye Protection
(Safety glasses with side-shields or goggles)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling cyclobutylboronic acid.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a

physician.[4]

Emergency Response: Spills and Leaks

A systematic approach is necessary to safely manage spills of cyclobutylboronic acid.
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Spill of
Cyclobutylboronic Acid

(EV&CU ate unnecessary personneD

(Ensure adequate ventilation)
(Wear appropriate PPE)
Contain the spill
(Use inert absorbent material)

!

Collect spilled material
(Use non-sparking tools)

Dispose of waste in a sealed container
according to regulations

!

(Decontaminate the spill area)

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a cyclobutylboronic acid spill.
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Stability and Reactivity

Understanding the stability and reactivity of cyclobutylboronic acid is essential for safe
storage and handling.

Chemical Stability: Stable under recommended storage conditions.[6] It may be hygroscopic.

[6]

« Conditions to Avoid: Incompatible products, excess heat, and exposure to moist air or water.

[6]
¢ Incompatible Materials: Strong oxidizing agents.[6]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (COz), and
oxides of boron.[6]

Toxicological Information

The toxicological properties of cyclobutylboronic acid have not been fully investigated.[4] The
available data indicates that it is harmful if swallowed and causes skin, eye, and respiratory
irritation.[1][4] No components of this product at levels greater than or equal to 0.1% are
identified as probable, possible or confirmed human carcinogens by IARC, ACGIH, or NTP.[4]

Experimental Protocols

The GHS classifications and hazard statements provided in this guide are based on data from
supplier safety data sheets.[1][4] The specific experimental methodologies used to derive this
data are not detailed in the publicly available literature. For detailed toxicological studies,
researchers should consult specialized toxicological databases or conduct their own
assessments.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. Always refer to the most current Safety Data Sheet (SDS) for
cyclobutylboronic acid before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclobutylboronic acid | C4H9BO2 | CID 16217845 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. chemscene.com [chemscene.com]

o 3. Cyclobutylboronic acid = 95.0 849052-26-2 [sigmaaldrich.com]
e 4. angenechemical.com [angenechemical.com]

o 5. file.medchemexpress.com [file.medchemexpress.com]

6. fishersci.be [fishersci.be]

 To cite this document: BenchChem. [Cyclobutylboronic Acid: A Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355232#cyclobutylboronic-acid-safety-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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